Cas no 1804795-67-2 (Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804795-67-2
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4840088
• Update Time: 2025-06-14

Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6-3-5(4-7(16)20-2)8(21-10(11,12)13)9(14-6)15(17)18/h3H,4H2,1-2H3
• InChI Key： WRQZGFKYVMASRA-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC(=CC=1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804795-67-2)

Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804795-67-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and biological activities. The presence of methoxy, nitro, and trifluoromethoxy functional groups in its structure enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their role in improving the metabolic stability and bioavailability of drug candidates. Researchers have particularly focused on Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features make it a valuable building block for designing molecules with potential applications in central nervous system (CNS) therapeutics and antimicrobial agents.

The synthesis of Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate involves multi-step reactions, including nitration, etherification, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, confirming its structural integrity and suitability for further applications.

One of the most frequently asked questions about Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate is its stability under different storage conditions. Studies indicate that this compound is stable at room temperature when stored in a dry, dark environment. However, exposure to moisture or strong oxidizing agents should be avoided to prevent degradation. This information is critical for researchers handling the compound in laboratory settings.

Another area of interest is the environmental impact of nitro-substituted pyridines. While Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate is not classified as hazardous, proper disposal methods should be followed to minimize ecological risks. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for such compounds, aligning with global efforts to reduce chemical waste.

From a commercial perspective, Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Pricing varies depending on purity and scale, with higher purity grades commanding premium prices. Researchers are advised to verify the supplier's credentials and request certificates of analysis to ensure product quality.

In conclusion, Methyl 6-methoxy-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804795-67-2) represents a versatile and valuable compound in modern chemical research. Its unique structural attributes and potential applications make it a subject of ongoing investigation in both academic and industrial laboratories. As the field of medicinal chemistry continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents.